Cas no 62291-85-4 (1H-Indene, 1-ethenyl-1,3-dimethyl-)

• Product Name: 1H-Indene, 1-ethenyl-1,3-dimethyl-
• CAS No: 62291-85-4
• MF: C₁₃H₁₄
• MW: 170.250263690948
• CID: 450524
• PubChem ID: 71387861
• Update Time: 2025-04-19

1H-Indene, 1-ethenyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 1-ethenyl-1,3-dimethyl-
• 1-ethenyl-1,3-dimethylindene
• 1-Ethenyl-1,3-dimethyl-1H-indene
• DTXSID50809964
• 62291-85-4

• Inchi： 1S/C13H14/c1-4-13(3)9-10(2)11-7-5-6-8-12(11)13/h4-9H,1H2,2-3H3
• InChI Key： AHXMLDWMLCUJIZ-UHFFFAOYSA-N
• SMILES： C1(C=C)(C)C=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 170.10962
• Monoisotopic Mass: 170.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0